Cas no 14548-52-8 (3,4-Dihydro-7-iodoquinolin-2(1H)-one)

• Product Name: 3,4-Dihydro-7-iodoquinolin-2(1H)-one
• CAS No: 14548-52-8
• MF: C₉H₈INO
• MW: 273.070394515991
• CID: 1084350
• Update Time: 2025-04-24

3,4-Dihydro-7-iodoquinolin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 7-Iodo-3,4-dihydroquinolin-2(1H)-one
• 7-Iodo-3,4-dihydro-2(1H)-quinolinone
• 3,4-Dihydro-7-iodoquinolin-2(1H)-one

• Inchi： 1S/C9H8INO/c10-7-3-1-6-2-4-9(12)11-8(6)5-7/h1,3,5H,2,4H2,(H,11,12)
• InChI Key： OBAJOFRCKRMUSK-UHFFFAOYSA-N
• SMILES： IC1C=CC2=C(C=1)NC(CC2)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 3,4-Dihydro-7-iodoquinolin-2(1H)-one

7-Iodo-3,4-dihydroquinolin-2(1H)-one: A Comprehensive Overview

The compound 7-Iodo-3,4-dihydroquinolin-2(1H)-one, also known by its CAS registry number CAS NO 14548-52-8, is a highly specialized entity in the realm of organic chemistry. This compound belongs to the class of iodoquinoline derivatives, which have garnered significant attention in recent biomedical research due to their diverse pharmacological properties and applications.

7-Iodo-3,4-dihydroquinolin-2(1H)-one is characterized by its unique structure, featuring a quinolinone core with an iodine substituent at the 7-position. This structural configuration renders it particularly interesting for studies in medicinal chemistry and drug discovery. The presence of the iodine atom introduces specific electronic and steric effects that can influence both its chemical reactivity and biological activity.

Over the past decade, iodoquinoline derivatives have been extensively investigated for their potential as therapeutic agents across various disease states. Recent studies have highlighted their promising roles in antitumor, antimicrobial, and neuroprotective applications. These findings underscore the compound's versatility and its potential to address multiple therapeutic needs.

One of the most notable advancements in the research of 7-Iodo-3,4-dihydroquinolin-2(1H)-one involves its exploration as a targeted anticancer agent. Preclinical studies have demonstrated that this compound exhibits significant cytotoxicity against several cancer cell lines, particularly those resistant to conventional chemotherapy. Its ability to modulate key signaling pathways involved in cancer progression and metastasis positions it as a potential candidate for personalized oncology.

Additionally, 7-Iodo-3,4-dihydroquinolin-2(1H)-one has shown remarkable efficacy in the realm of antimicrobial therapy. With the rising concern of antibiotic resistance, there is an urgent need for novel agents that can combat multidrug-resistant pathogens. Recent research indicates that this compound exhibits potent activity against a range of bacterial and fungal strains, including those resistant to current first-line treatments.

Another area of emerging interest is the neuroprotective potential of 7-Iodo-3,4-dihydroquinolin-2(1H)-one. Experimental studies have revealed its ability to mitigate oxidative stress and inflammation in neural cells, which are key contributors to neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings suggest a promising avenue for the development of disease-modifying therapies.

Furthermore, 7-Iodo-3,4-dihydroquinolin-2(1H)-one has been explored for its role in angiogenesis inhibition, a critical therapeutic strategy in conditions such as cancer and age-related macular degeneration. Studies have demonstrated that this compound effectively inhibits the proliferation and migration of endothelial cells, thereby curbing the formation of new blood vessels that sustain tumor growth.

The synthesis and characterization of 7-Iodo-3,4-dihydroquinolin-2(1H)-one have also seen significant advancements. Modern synthetic methods now enable the efficient preparation of this compound in high purity, facilitating its use in both academic and industrial settings. These developments have further accelerated its progression into preclinical and clinical testing phases.

Moreover, 7-Iodo-3,4-dihydroquinolin-2(1H)-one has been the subject of extensive pharmacokinetic studies, which are crucial for understanding its behavior in biological systems. These investigations have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) profile, thereby aiding in the optimization of dosing regimens and drug delivery strategies.

Recent collaborative efforts between academic institutions and pharmaceutical companies have led to the identification of key metabolic pathways that govern the disposition of 7-Iodo-3,4-dihydroquinolin-2(1H)-one. This knowledge is instrumental in minimizing adverse effects and enhancing the compound's therapeutic index.

Looking ahead, the continued exploration of 7-Iodo-3,4-dihydroquinolin-2(1H)-one holds immense promise for advancing biomedical science. Its unique properties and wide-ranging applications position it as a cornerstone in the development of next-generation therapeutics. As research progresses, further elucidation of its mechanisms of action and optimization of its pharmacological profile will undoubtedly unlock new avenues for treating complex diseases.